N-(4-Cyanooxan-4-YL)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-(4-cyanooxan-4-yl)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H14FN3O3/c17-12-3-1-11(2-4-12)14-9-13(20-23-14)15(21)19-16(10-18)5-7-22-8-6-16/h1-4,9H,5-8H2,(H,19,21)
• InChI Key: CATRBLPCFRVZRL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C#N)NC(=O)C2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3O3
• Molecular Weight: 315.30 g/mol

Description

“N-(4-Cyanooxan-4-YL)-5-(4-fluorophenyl)-1,2-oxazole-3-carboxamide” is a chemical compound, but there is limited information available about it.

Scientific Research Applications

Fluorescent Redox Probes for Bacterial Visualization

A study utilized a redox dye, 5-cyano-2,3-ditolyl tetrazolium chloride (CTC), for the direct visualization of actively respiring bacteria. This approach facilitates the microscopic detection and enumeration of metabolically active bacteria in various environmental samples, highlighting the potential of cyanooxan derivatives in developing fluorescent probes for biological research (Rodriguez et al., 1992).

Synthesis and Characterization of Research Chemicals

Another study focuses on the synthesis and characterization of a research chemical, showcasing the importance of cyanooxan derivatives in the development of new compounds with potential bioisosteric properties. This research provides insights into the structural analysis and differentiation of novel synthetic cannabinoids, which could be relevant for the design of new therapeutic agents (McLaughlin et al., 2016).

Antitumor Activity and Structural Analysis

Research on the synthesis of compounds structurally similar to the query chemical has led to findings on their antitumor activities. One such study reports the synthesis of a compound and its inhibition of cancer cell line proliferation, indicating the potential therapeutic applications of cyanooxan derivatives in cancer treatment (Hao et al., 2017).

Heterocyclic Derivative Syntheses for Pharmacological Applications

Research into the palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes, including those similar to the query compound, has led to the development of heterocyclic derivatives with potential pharmacological applications. This methodology highlights the synthetic versatility of cyanooxan derivatives in creating bioactive molecules (Bacchi et al., 2005).